1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide hydrochloride

• Molecular Formula: C16H17ClN4O
• Molecular Weight: 316.78 g/mol
• SMILES: COC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)C(=N)N.Cl
• InChI: InChI=1S/C16H16N4O.ClH/c1-21-12-8-6-11(7-9-12)10-20-14-5-3-2-4-13(14)15(19-20)16(17)18;/h2-9H,10H2,1H3,(H3,17,18);1H
• InChIKey: HNQFZIMLBBQAAP-UHFFFAOYSA-N

1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide HCl: Identity & Physicochemical Baseline

1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide hydrochloride (CAS 1890192-22-9; also 1628879-79-7) is a functionalized indazole derivative featuring a 4-methoxybenzyl substituent at the N1 position and a carboximidamide group at the C3 position, supplied as the hydrochloride salt (molecular formula C₁₆H₁₇ClN₄O, MW 316.79) . The compound belongs to the 1H-indazole-3-carboximidamide class, a privileged scaffold in medicinal chemistry for kinase and receptor-targeted library synthesis . Key physicochemical parameters relevant to handling and formulation include a calculated LogP of 2.80, a topological polar surface area (TPSA) of 76.92 Ų, 4 hydrogen bond acceptors, and 2 hydrogen bond donors . The recommended storage condition is sealed, dry, at 2–8°C; shipping is at room temperature .

Scaffold

1H-indazole-3-carboximidamide core with pre-installed N1-(4-methoxybenzyl) for kinase inhibitor library synthesis

Pharmacophore

Carboximidamide group supports bidentate H-bonding in ATP-binding pocket; may enhance target engagement relative to carboxamide analogs

Workflow

Suited for SAR exploration of N1-substitution effects on kinase selectivity and cellular pathway analysis

Why 1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide HCl Cannot Be Replaced

Generic substitution of 1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide hydrochloride with the more common 1H-indazole-3-carboxamide scaffold or with simpler N1-alkyl/benzyl analogs is not scientifically justified. First, the amidine functional group (–C(=NH)NH₂) in the target compound is significantly more basic than the neutral carboxamide, altering both hydrogen-bonding geometry and target engagement profiles in kinase and receptor binding pockets . Second, the 4-methoxybenzyl N1-substituent is a key structural determinant: Structure–Activity Relationship (SAR) studies across multiple indazole-based inhibitor programs—including ASK1 [1], PAK1 , and GSK-3β —have established that N1-substitution identity critically modulates both enzymatic potency and kinase selectivity. The methoxy group on the benzyl ring further influences electron density, lipophilicity, and metabolic stability relative to unsubstituted benzyl or methyl analogs. Consequently, procurement of the precise N1-(4-methoxybenzyl) carboximidamide variant is essential for reproducing published SAR outcomes and for generating internally consistent screening datasets.

Carboximidamide vs. Carboxamide: Basicity (ΔpKa ~3) and bidentate H-bonding alter kinase hinge binding; a carboxamide analog may shift target engagement profile.

4-Methoxybenzyl vs. Benzyl: The para-methoxy group modulates LogP, TPSA, and electron density, potentially changing kinase selectivity and metabolic stability compared to unsubstituted benzyl.

Unsubstituted Core vs. N1-Alkylated: The parent 1H-indazole-3-carboximidamide lacks reported kinase activity; N1-substitution is essential for potency and selectivity, so procurement of the precise N1-(4-methoxybenzyl) variant is critical.

• [1] Hou S, Yang X, Yang Y, et al. Design, synthesis and biological evaluation of 1H-indazole derivatives as novel ASK1 inhibitors. European Journal of Medicinal Chemistry. 2021;220:113482. Systematic SAR of N1-substituted 1H-indazole ASK1 inhibitors. View Source

Differentiation Evidence for 1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide HCl

4-Methoxy Substituent Effect vs. 1-Benzyl Analog

The 4-methoxybenzyl N1-substituent of the target compound introduces a polar, electron-donating group (–OCH₃) at the para position of the benzyl ring, which is absent in the closest commercially available analog, 1-benzyl-1H-indazole-3-carboximidamide. This substitution alters the calculated LogP from approximately 2.5 (unsubstituted benzyl) to 2.80 (4-methoxybenzyl) and increases TPSA by ~9–10 Ų, directly affecting passive membrane permeability and CNS penetration potential . In related indazole-3-carboxamide SAR series, para-methoxy substitution on the N1-benzyl group has been shown to modulate kinase selectivity and cellular potency; for example, the 4-methoxybenzyl substitution pattern appears in optimized ASK1 inhibitor scaffolds, where it contributes to AP1-HEK293 cellular inhibitory activity [1].

4-Methoxy vs Benzyl

Reported comparison

ΔLogP ≈ +0.3
ΔTPSA ≈ +9–10 Ų
Extra H-bond acceptor

Lipophilicity and polarity shift may influence permeability and selectivity.

Computed values; no measured LogP available

Evidence Dimension	Physicochemical properties: LogP and TPSA influenced by 4-methoxy substitution
Target Compound Data	Calculated LogP = 2.80; TPSA = 76.92 Ų; H-bond acceptors = 4; H-bond donors = 2 [REFS-1; CAS 1890192-22-9]
Comparator Or Baseline	1-Benzyl-1H-indazole-3-carboximidamide: Calculated LogP ≈ 2.5 (estimated); TPSA ≈ 67 Ų (estimated; lacks para-OCH₃)
Quantified Difference	ΔLogP ≈ +0.3; ΔTPSA ≈ +9–10 Ų; an additional H-bond acceptor introduced
Conditions	Computational physicochemical parameter calculation (standard cheminformatics algorithms)

Why This Matters

The 4-methoxy substitution provides a quantifiable shift in lipophilicity and hydrogen-bonding capacity that directly impacts pharmacokinetic behavior and target selectivity relative to the unsubstituted benzyl analog, making the correct N1-substitution critical for SAR reproducibility.

• [1] Hou S, Yang X, Yang Y, et al. Design, synthesis and biological evaluation of 1H-indazole derivatives as novel ASK1 inhibitors. European Journal of Medicinal Chemistry. 2021;220:113482. SAR includes 4-methoxybenzyl-substituted indazole ASK1 inhibitors. View Source

N1-Alkylation Drives Kinase Target Engagement

The unsubstituted 1H-indazole-3-carboximidamide core (MW 160.18 g/mol) is primarily a synthetic building block with minimal reported target-specific biological activity . N1-alkylation with a substituted benzyl group—as in the target compound—is a critical step for converting this fragment into a biologically active kinase inhibitor scaffold. In the PAK1 inhibitor series, N1-substituted 1H-indazole-3-carboxamide derivative 30l achieved a PAK1 IC50 of 9.8 nM with selectivity over 29 kinases, demonstrating that N1-substitution is essential for both potency and selectivity . In the ASK1 inhibitor series, N1-substituted indazole derivatives including 4-methoxybenzyl-bearing compounds showed potent ASK1 enzymatic and cellular AP1-HEK293 inhibitory activity [1]. While quantitative IC50 data for the specific target compound has not been published in peer-reviewed literature, the structural features present in it (N1-(4-methoxybenzyl), 3-carboximidamide) are consistent with those found in active kinase inhibitor leads across multiple independent programs.

N1-Alkylation Activity

Class-level

Target IC50 not published;
PAK1 analog: 9.8 nM

N1-substitution is critical for kinase engagement; data derived from analogous scaffolds.

Cross-series inference; validate in target assay

Evidence Dimension	Kinase inhibitory activity conferred by N1-substitution on indazole-3-carboximidamide/amide scaffold
Target Compound Data	Specific quantitative IC50/EC50 data not yet reported in peer-reviewed primary literature for 1-(4-methoxybenzyl)-1H-indazole-3-carboximidamide hydrochloride
Comparator Or Baseline	1H-indazole-3-carboximidamide (unsubstituted core): primarily a synthetic intermediate with no reported kinase IC50 data; 1H-indazole-3-carboxamide derivative 30l (N1-substituted): PAK1 IC50 = 9.8 nM
Quantified Difference	N1-substitution converts an inactive or weakly active fragment into a potent kinase inhibitor; the magnitude of potency gain is scaffold- and substitution-dependent
Conditions	Cross-series inference from PAK1 (ADP-Glo kinase assay) and ASK1 (AP1-HEK293 cellular reporter assay) inhibitor programs

Why This Matters

The N1-(4-methoxybenzyl) moiety in the target compound is the critical structural determinant that distinguishes it from the unfunctionalized core, enabling participation in the hydrophobic back-pocket interactions that drive kinase potency and selectivity.

• [1] Hou S, Yang X, Yang Y, et al. Design, synthesis and biological evaluation of 1H-indazole derivatives as novel ASK1 inhibitors. European Journal of Medicinal Chemistry. 2021;220:113482. N1-substituted indazole ASK1 inhibitors with 4-methoxybenzyl SAR. View Source

Carboximidamide vs. Carboxamide: Basicity & H-Bonding

The 3-carboximidamide group (–C(=NH)NH₂) in the target compound represents a critical pharmacophoric differentiation from the more common 3-carboxamide (–C(=O)NH₂) found in the majority of indazole-based inhibitors. The amidine is significantly more basic (predicted pKa ~12–13 for the conjugate acid vs. ~15–16 for the carboxamide nitrogen) and presents a distinct hydrogen-bonding geometry: the amidine can act as a bidentate hydrogen-bond donor/acceptor pair, enabling stronger ionic interactions with acidic residues (e.g., Asp, Glu) in kinase hinge regions and receptor orthosteric sites . In the 5-HT₄ receptor antagonist series, indazole-based amidine/carboximidamide derivatives demonstrated greater receptor affinity than the corresponding indole analogs, attributable in part to the enhanced electrostatic complementarity of the amidine group . For kinase targets, computational docking studies with indazole carboximidamides predict tighter binding to ATP-binding pockets compared to the corresponding carboxamides through an additional hydrogen bond with the hinge region [1].

Amidine Basicity

Class-level

Amidine pKa ~12–13
Amide pKa ~15–16
Bidentate H-bond donor

Enhanced ionic interaction with acidic residues may alter kinase hinge binding.

Predicted values; docking studies support

Evidence Dimension	Basicity and hydrogen-bonding capacity: carboximidamide vs. carboxamide functional group
Target Compound Data	3-Carboximidamide: predicted pKa (conjugate acid) ~12–13; bidentate H-bond donor/acceptor capability
Comparator Or Baseline	3-Carboxamide: pKa (conjugate acid) ~15–16 (amide nitrogen); monodentate H-bond donor via –NH₂, acceptor via –C=O
Quantified Difference	ΔpKa ≈ 3 units more basic for amidine; one additional hydrogen-bond donor vector available
Conditions	Predicted pKa values; 5-HT₄ receptor affinity comparison between indazole and indole series ; computational docking predictions [1]

Why This Matters

The carboximidamide group imparts fundamentally different molecular recognition properties compared to the carboxamide, affecting binding mode, residence time, and selectivity profile across kinase and GPCR targets—making substitution with a carboxamide analog pharmacologically invalid.

• [1] He M, Wang J, Deng W, et al. Exploring novel indazole derivatives as ASK1 inhibitors: Design, synthesis, biological evaluation and docking studies. Bioorganic Chemistry. 2024;147:107391. Computational docking of indazole ASK1 inhibitors. View Source

Supplier Purity Grades & Quality Specifications

The target compound is commercially available from multiple suppliers with specified purity grades that inform procurement decisions. ChemScene supplies the hydrochloride salt (CAS 1890192-22-9) at ≥98% purity with documented storage conditions (sealed, dry, 2–8°C) and full computational characterization data including LogP and TPSA . MolCore offers the compound (CAS 1628879-79-7) at NLT 98% purity under ISO-certified quality systems suitable for global pharmaceutical R&D . GlpBio provides the compound at 1 g scale ($693.00) with detailed stock solution preparation protocols and solubility guidance [1]. Fluorochem lists the compound (90% purity) at ¥9,614/250 mg . This range of purity options (90% to ≥98%) and pricing tiers ($/mg varies by over 5-fold across vendors) necessitates that procurement decisions be aligned with the intended application: higher purity (≥98%) is recommended for stringent biochemical assays and crystallography, while 90–95% purity may suffice for preliminary SAR screening or synthetic intermediate use.

Purity Grades

Specification review

≥98% (ChemScene, MolCore)
90% (Fluorochem)
~5× price range

Purity choice impacts assay reproducibility; match grade to application sensitivity.

Supplier data 2024–2026; verify lot-specific COA

Evidence Dimension	Commercial purity grade and pricing across suppliers
Target Compound Data	≥98% purity (ChemScene, MolCore); 98% purity (GlpBio, Leyan); 90% purity (Fluorochem)
Comparator Or Baseline	Intra-compound purity comparison across vendors: ≥98% vs. 90% represents a significant difference in impurity burden (~2% vs. ~10% total impurities)
Quantified Difference	Purity differential: up to 8 percentage points (98% vs. 90%); pricing differential: ~5-fold per mg between premium and economy suppliers
Conditions	Commercial supplier specifications as of 2024–2026

Why This Matters

Selecting the appropriate purity grade directly impacts experimental reproducibility and data quality; procurement teams should match purity specifications to the intended assay sensitivity and regulatory requirements.

• [1] GlpBio. 1-[(4-methoxyphenyl)methyl]-1H-indazole-3-carboximidamide hydrochloride (GF44741) – Product Page. 98% purity, 1 g at $693.00, CAS 1890192-22-9. View Source

Application Scenarios for 1-(4-Methoxybenzyl)-1H-indazole-3-carboximidamide HCl

N1-(4-Methoxybenzyl) Pharmacophore: Library Synthesis & SAR

The compound serves as an advanced synthetic intermediate for constructing focused libraries of N1-substituted indazole-3-carboximidamide-based kinase inhibitors. The 4-methoxybenzyl group provides a pre-installed hydrophobic moiety known to occupy the back pocket of kinase ATP-binding sites, as demonstrated in PAK1 (compound 30l, IC50 = 9.8 nM) and ASK1 inhibitor programs . Researchers can derivatize the amidine or the indazole C5/C6 positions while retaining the optimal N1-substitution pattern, accelerating SAR exploration without requiring de novo synthesis of the N1-substituted core. Procurement of the ≥98% purity grade (ChemScene, MolCore) is recommended for library synthesis to minimize side-product formation during subsequent derivatization steps .

ASK1-Mediated Cellular Stress Pathway Investigation

Multiple vendor descriptions identify this compound as a research tool for studying ASK1 kinase signaling in the context of inflammation, neurodegenerative disease, and ischemic injury . The indazole scaffold with N1-(4-methoxybenzyl) substitution is consistent with structural features found in active ASK1 inhibitors that suppress phosphorylation in the ASK1-p38/JNK signaling cascade and protect HT-29 intestinal epithelial cells from TNF-α-induced damage . While peer-reviewed IC50 data for the specific compound against ASK1 has not been published, its structural alignment with validated ASK1 inhibitor chemotypes supports its use as a probe compound in cellular pathway analysis, particularly for elucidating the role of N1-substitution geometry on ASK1 target engagement. Users should independently validate ASK1 inhibitory potency in their assay system and consider using GS-4997 (selonsertib) as a positive control comparator .

Physicochemical Benchmarking & CNS Penetration Assessment

With a calculated LogP of 2.80 and TPSA of 76.92 Ų, the compound falls within favorable CNS drug-like chemical space (typically LogP 1–4, TPSA < 90 Ų for blood-brain barrier penetration) . The carboximidamide group provides enhanced aqueous solubility relative to neutral carboxamide analogs due to its ionizable nature at physiological pH, potentially improving formulation options for in vivo studies . These properties make the compound suitable for systematic pharmacokinetic profiling studies aimed at correlating N1-substituent effects (4-methoxybenzyl vs. benzyl vs. methyl) with brain/plasma concentration ratios. The compound's physicochemical data can serve as a reference point for building in silico models of indazole-based CNS drug candidates.

Reference Standard for Supplier Qualification & Analytical Methods

Given the availability of the compound across multiple suppliers with varying purity grades (90% to ≥98%), it is well-suited for use as a reference standard in supplier qualification protocols . Procurement teams can establish acceptance criteria (e.g., HPLC purity ≥98%, correct mass confirmation by LC-MS, identity confirmed by ¹H NMR) and systematically compare lots from different vendors. The compound's distinctive SMILES string (COC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)C(=N)N.Cl) and molecular weight (316.79 g/mol) provide unambiguous analytical markers . This application supports quality-by-design principles in pharmaceutical R&D supply chains.

Application

Selection Property

Validation Focus

Kinase library synthesis & SAR

Pre-installed N1-(4-methoxybenzyl) indazole amidine scaffold

Minimal side-product formation; correct mass & HPLC purity verification

ASK1 pathway investigation

Chemotype aligned with active ASK1 inhibitors

Independent ASK1 IC50 validation; compare with positive control (e.g., selonsertib)

CNS physicochemical benchmarking

Computed LogP 2.80, TPSA 76.92 Ų within CNS-accessible space

Brain/plasma ratio studies; correlation with in silico models

Supplier qualification reference

Unambiguous SMILES, MW 316.79; multiple vendor grades

Purity and identity by HPLC, LC-MS, ¹H NMR across lots